Cas no 58026-13-4 (1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene)

• Product Name: 1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene
• CAS No: 58026-13-4
• MF: C₁₅H₁₅BrO₂
• MW: 307.182403802872
• CID: 6641095
• PubChem ID: 129951022
• Update Time: 2024-01-29

1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21582181
• 58026-13-4
• 1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene

• Inchi： 1S/C15H15BrO2/c1-17-14-7-13(10-16)8-15(9-14)18-11-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3
• InChI Key： OVIVUCKPDFUEHU-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 306.02554g/mol
• Monoisotopic Mass: 306.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 18.5Ų